N-[2-(tert-butylthio)ethyl]-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-(2-tert-butylsulfanylethyl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C15H23NOS2/c1-12-5-7-13(8-6-12)18-11-14(17)16-9-10-19-15(2,3)4/h5-8H,9-11H2,1-4H3,(H,16,17)
• InChI Key: JKQAPGJSHONVCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NCCSC(C)(C)C
• Molecular Formula: C15H23NOS2
• Molecular Weight: 297.5 g/mol

Description

N-[2-(tert-butylthio)ethyl]-2-[(4-methylphenyl)thio]acetamide, also known as BTTAA, is a chemical compound that has gained attention in the scientific community for its potential applications in research. BTTAA is a thiol-reactive compound that can selectively label cysteine residues in proteins. In

Mechanism of Action

N-[2-(tert-butylthio)ethyl]-2-[(4-methylphenyl)thio]acetamide selectively reacts with cysteine residues in proteins through a thiol-disulfide exchange reaction. The resulting product is a stable thioether linkage between this compound and the cysteine residue. This reaction is specific to cysteine residues and does not react with other amino acids, making it a valuable tool for studying cysteine-containing proteins.
Biochemical and Physiological Effects
This compound labeling of cysteine residues in proteins can affect protein structure and function. However, studies have shown that this compound labeling does not significantly alter protein activity or stability. This compound has also been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(tert-butylthio)ethyl]-2-[(4-methylphenyl)thio]acetamide is its selectivity for cysteine residues, which allows for specific labeling of cysteine-containing proteins. This compound labeling is also reversible, which allows for the removal of the label if necessary. However, this compound labeling can be affected by the presence of other thiol-containing compounds, which can lead to non-specific labeling. Additionally, this compound labeling can be affected by the pH and temperature of the reaction, which can impact labeling efficiency.

Future Directions

For N-[2-(tert-butylthio)ethyl]-2-[(4-methylphenyl)thio]acetamide research could include the development of new labeling strategies and the exploration of new applications in protein research.

Synthesis Methods

N-[2-(tert-butylthio)ethyl]-2-[(4-methylphenyl)thio]acetamide can be synthesized through a multi-step process involving the reaction of tert-butylthiol with 4-methylbenzenethiol, followed by the reaction of the resulting product with 2-bromoethyl acetate. The final product is obtained through purification and characterization using various analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

N-[2-(tert-butylthio)ethyl]-2-[(4-methylphenyl)thio]acetamide has been widely used in scientific research for its ability to selectively label cysteine residues in proteins. This labeling can be used to study protein structure and function, as well as protein-protein interactions. This compound has also been used in the development of biosensors and in the detection of reactive oxygen species.